Cas no 647843-25-2 (Benzenemethanol, 5-ethoxy-2-nitro-)

• Product Name: Benzenemethanol, 5-ethoxy-2-nitro-
• CAS No: 647843-25-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 416700
• PubChem ID: 45091604
• Update Time: 2025-04-19

Benzenemethanol, 5-ethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-ethoxy-2-nitro-
• (5-ethoxy-2-nitrophenyl)methanol
• Benzenemethanol, 5-ethoxy-2-nitro- (9CI)
• FT-0706699
• 647843-25-2
• SCHEMBL5005582
• (5-ethoxy-2-nitro-phenyl)-methanol
• GVXPSPCAZUNPFS-UHFFFAOYSA-N
• DTXSID30666870

• Inchi： 1S/C9H11NO4/c1-2-14-8-3-4-9(10(12)13)7(5-8)6-11/h3-5,11H,2,6H2,1H3
• InChI Key： GVXPSPCAZUNPFS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(CO)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6